Cas no 45512-27-4 ([3-(hydroxymethyl)azetidin-3-yl]methanol)

[3-(Hydroxymethyl)azetidin-3-yl]methanol is a bifunctional azetidine derivative featuring two hydroxymethyl groups attached to the 3-position of the azetidine ring. This structure imparts versatility as a building block in organic synthesis, particularly for pharmaceutical and agrochemical applications. The compact, rigid azetidine scaffold enhances conformational control, while the hydroxymethyl groups offer reactive sites for further functionalization, such as esterification, etherification, or cross-coupling reactions. Its polar nature improves solubility in aqueous and organic media, facilitating downstream processing. The compound’s stability and well-defined stereochemistry (if applicable) make it valuable for designing bioactive molecules, including inhibitors or ligands targeting specific biological pathways. Suitable for controlled modifications under standard synthetic conditions.
[3-(hydroxymethyl)azetidin-3-yl]methanol structure
45512-27-4 structure
Product Name:[3-(hydroxymethyl)azetidin-3-yl]methanol
CAS No:45512-27-4
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD19217762
CID:2083753
PubChem ID:21463402
Update Time:2025-10-23

[3-(hydroxymethyl)azetidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 3,3-Di(hydroxymethyl)azetidine
    • azetidine-3,3-dimethanol
    • [3-(hydroxymethyl)azetidin-3-yl]methanol
    • MFCD19217762
    • AKOS006355859
    • CS-0119955
    • SB22970
    • azetidine-3,3-diyldimethanol
    • SCHEMBL8521872
    • 45512-27-4
    • AC6171
    • SY027929
    • VBA51227
    • EN300-396147
    • F2147-4172
    • DB-228427
    • MDL： MFCD19217762
    • Inchi： 1S/C5H11NO2/c7-3-5(4-8)1-6-2-5/h6-8H,1-4H2
    • InChI Key： JAXQPBINKGFTPK-UHFFFAOYSA-N
    • SMILES： OCC1(CO)CNC1

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49000
  • LogP: -1.11060

[3-(hydroxymethyl)azetidin-3-yl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284914-1g
3,3-Di(hydroxymethyl)azetidine
 45512-27-4 95%
1g
 $439 2021-06-09
Alichem
A449040847-1g
3,3-Di(hydroxymethyl)azetidine
 45512-27-4 95%
1g
 $502.90 2023-09-01
Apollo Scientific
OR470820-1g
3,3-Di(hydroxymethyl)azetidine
 45512-27-4
1g
 £693.00 2023-09-01
TRC
A284136-100mg
azetidine-3,3-diyldimethanol
 45512-27-4
100mg
 $ 135.00 2022-06-08
TRC
A284136-500mg
azetidine-3,3-diyldimethanol
 45512-27-4
500mg
 $ 550.00 2022-06-08
TRC
A284136-1g
azetidine-3,3-diyldimethanol
 45512-27-4
1g
 $ 865.00 2022-06-08
Chemenu
CM284914-1g
3,3-Di(hydroxymethyl)azetidine
 45512-27-4 95%
1g
 $563 2023-03-07
Crysdot LLC
CD11121773-1g
3,3-Di(hydroxymethyl)azetidine
 45512-27-4 95+%
1g
 $465 2024-07-17
Chemenu
CM284914-250mg
3,3-Di(hydroxymethyl)azetidine
 45512-27-4 95%
250mg
 $223 2024-07-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1190595-100mg
Azetidine-3,3-diyldimethanol
 45512-27-4 98+%
100mg
 ￥1512.00 2024-05-13

[3-(hydroxymethyl)azetidin-3-yl]methanol Production Method

[3-(hydroxymethyl)azetidin-3-yl]methanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:45512-27-4)[3-(hydroxymethyl)azetidin-3-yl]methanol
Order Number:A918349
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:05
Price ($):167.0
Email:sales@amadischem.com

[3-(hydroxymethyl)azetidin-3-yl]methanol Related Literature

Related Categories

45512-27-4 ([3-(hydroxymethyl)azetidin-3-yl]methanol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:45512-27-4)[3-(hydroxymethyl)azetidin-3-yl]methanol
A918349
Purity:99%
Quantity:250mg
Price ($):167.0
Email